Cyclopropylhydrazine hydrochloride
Overview
Description
Cyclopropylhydrazine hydrochloride is a useful research compound. Its molecular formula is C3H9ClN2 and its molecular weight is 108.57 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Properties and Pharmacological Effects : Cyclopropylhydrazine hydrochloride shares similarities with other hydrazine-based compounds. For instance, cyclizine hydrochloride, an antihistaminic drug, is known for its effects on vestibular function and motion sickness treatment (Gutner, Gould, & Cracovaner, 1954).
Enantioselective Analysis in Clinical Pharmacokinetics : Cyclophosphamide, a prodrug metabolized into active compounds like hydroxycyclophosphamide, has been studied for its enantioselective properties in human plasma. This is significant in understanding the efficacy and complications of treatment, demonstrating the relevance of studying compounds like this compound in a pharmacokinetic context (de Castro et al., 2016).
Heterocyclic Synthesis and Antitumor Activities : Cyanoacetylhydrazine, a compound structurally related to this compound, has been used in synthesizing various heterocyclic derivatives, including pyrazole derivatives, which exhibit significant antitumor activities. This showcases the potential of this compound in synthesizing compounds with therapeutic applications (Mohareb, El-Sayed, & Abdelaziz, 2012).
Synthesis of Branched Tryptamines : The rearrangement of cyclopropylketone arylhydrazones, similar to this compound, has been utilized in synthesizing branched tryptamines. This method has proven effective in producing enantiomerically pure tryptamine derivatives, indicating the potential of this compound in synthesizing psychoactive substances (Salikov et al., 2017).
Cyclopropyl Fragment in Drug Molecules : The versatility of the cyclopropyl ring, similar to that in this compound, is increasingly recognized in drug development. Its unique features, such as coplanarity and enhanced π-character of C-C bonds, make it a valuable component in enhancing the potency and reducing off-target effects of drugs (Talele, 2016).
Mechanism of Action
- Cyclopropylhydrazine hydrochloride competes with histamine for H1-receptor sites on effector cells in the gastrointestinal tract, blood vessels, and respiratory tract . This interaction likely modulates cellular responses related to inflammation, allergic reactions, and other processes.
Mode of Action
Properties
IUPAC Name |
cyclopropylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8N2.ClH/c4-5-3-1-2-3;/h3,5H,1-2,4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDYFTMROHZCYSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80598915 |
Source
|
| Record name | Cyclopropylhydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80598915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
213764-25-1 |
Source
|
| Record name | Hydrazine, cyclopropyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=213764-25-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclopropylhydrazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80598915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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